Cas no 1421373-98-9 (AZ-5104)

• Product Name: AZ-5104
• CAS No: 1421373-98-9
• MF: C₂₇H₃₁N₇O₂
• MW: 485.580744981766
• MDL: MFCD28899992
• CID: 2083596
• PubChem ID: 71496460
• Update Time: 2025-04-21

AZ-5104 Chemical and Physical Properties

Names and Identifiers

• AZ5104
• AZ-5104
• AZD5104
• AZ 5104
• IQNVEOMHJHBNHC-UHFFFAOYSA-N
• AOB87166
• BCP08428
• BDBM50029689
• s7298
• BC600726
• AK174234
• B5836
• N-(5-((4-(1H-indol-3-yl)pyrimidin-2-yl)amino)-2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxyphenyl)acrylamide
• N-(2-[2-Dimethylaminoethyl-methylamino]-5-{[4-(1H-indol-3-yl)pyrimidin-2-yl]amino}-4-methoxyphenyl)prop-2-enami
• N-[2-[2-(Dimethylamino)ethyl-methylamino]-5-[[4-(1H-indol-3-yl)pyrimidin-2-yl]amino]-4-methoxyphenyl
• BRD-K81958169-001-01-1
• N-(2-{[2-(DIMETHYLAMINO)ETHYL](METHYL)AMINO}-5-{[4-(1H-INDOL-3-YL)PYRIMIDIN-2-YL]AMINO}-4-METHOXYPHENYL)PROP-2-ENAMIDE
• AKOS025404698
• CHEMBL3353411
• N-[2-[2-(dimethylamino)ethyl-methylamino]-5-[[4-(1H-indol-3-yl)pyrimidin-2-yl]amino]-4-methoxyphenyl]prop-2-enamide
• N-(5-(4-(1H-Indol-3-yl)pyrimidin-2-ylamino)-2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxyphenyl)acrylamide
• SCHEMBL14663428
• UNII-2DWZ6SE1E1
• 2-Propenamide, N-(2-((2-(dimethylamino)ethyl)methylamino)-5-((4-(1H-indol-3-yl)-2-pyrimidinyl)amino)-4-methoxyphenyl)-
• F14245
• C27H31N7O2
• CS-5192
• EX-A824
• HY-B0793
• N-(2-((2-(Dimethylamino)ethyl)methylamino)-5-((4-(1H-indol-3-yl)-2-pyrimidinyl)amino)-4-methoxyphenyl)-2-propenamide
• Osimertinib metabolite M6
• N-(2-[2-Dimethylaminoethyl-methylamino]-5-{[4-(1H-indol-3-yl)pyrimidin-2-yl]amino}-4-methoxyphenyl)prop-2-enamide
• GTPL11580
• MFCD28899992
• N-[2-(2-Dimethylaminoethylmethylamino)-5-[[4-(1H-indol-3-yl)pyrimidin-2-yl]amino]-4-methoxyphenyl]prop-2-enamide
• 2DWZ6SE1E1
• AZ5104?
• NCGC00387805-01
• AS-55926
• CCG-269587
• 1421373-98-9
• AC-35989
• DA-45003

• MDL： MFCD28899992
• Inchi： 1S/C27H31N7O2/c1-6-26(35)30-22-15-23(25(36-5)16-24(22)34(4)14-13-33(2)3)32-27-28-12-11-21(31-27)19-17-29-20-10-8-7-9-18(19)20/h6-12,15-17,29H,1,13-14H2,2-5H3,(H,30,35)(H,28,31,32)
• InChI Key： IQNVEOMHJHBNHC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)N(C)CCN(C)C)NC(C=C)=O)NC1=NC=CC(C2=CNC3C=CC=CC2=3)=N1

Computed Properties

• Exact Mass: 485.25392326g/mol
• Monoisotopic Mass: 485.25392326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4
• XLogP3: 3.8

AZ-5104 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides